3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine

• CAS No.: 58068-63-6
• Molecular Formula: C6H16NO2PSi
• Molecular Weight: 193.26 g/mol
• IUPAC Name: trimethyl-[(3-methyl-1,3,2-oxazaphospholidin-2-yl)oxy]silane
• InChI: InChI=1S/C6H16NO2PSi/c1-7-5-6-8-10(7)9-11(2,3)4/h5-6H2,1-4H3
• InChI Key: XDTFCFGEXBHOAE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOP1O[Si](C)(C)C

Description

3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine is a compound that features a unique combination of a trimethylsilyl group and an oxazaphospholidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine typically involves the reaction of a suitable precursor with trimethylsilyl chloride. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group. Common solvents used in this reaction include dichloromethane and tetrahydrofuran. The reaction is often catalyzed by a base such as triethylamine to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reducing agent used.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like trimethylsilyl chloride and various bases (e.g., triethylamine) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of silyl ethers and other silicon-containing compounds.

Biology: The compound can be used in the modification of biomolecules to enhance their stability and reactivity.

Industry: It is used in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine involves the interaction of its functional groups with various molecular targets. The trimethylsilyl group can act as a protecting group, temporarily masking reactive sites on a molecule during chemical synthesis. This allows for selective reactions to occur at other sites on the molecule .

Comparison with Similar Compounds

Similar Compounds

Pentanoic acid, 3-methyl-2-[(trimethylsilyl)oxy]-, trimethylsilyl ester: Similar in structure but differs in the presence of an ester group.

2-Butenoic acid, 3-methyl-2-[(trimethylsilyl)oxy]-, trimethylsilyl ester: Another related compound with a different backbone.

Methyltris(trimethylsiloxy)silane: Contains multiple trimethylsilyl groups but lacks the oxazaphospholidine ring.

Uniqueness

3-Methyl-2-[(trimethylsilyl)oxy]-1,3,2-oxazaphospholidine is unique due to its combination of a trimethylsilyl group and an oxazaphospholidine ring. This structure imparts distinct chemical properties, making it valuable in various applications, particularly in organic synthesis and materials science .